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Compound of Interest

Compound Name: Leflunomide

Cat. No.: B1674699

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for researchers, scientists, and drug development
professionals on the safe handling of Leflunomide in a laboratory setting. Adherence to these
procedures is critical to minimize exposure risk and ensure a safe working environment.

Occupational Exposure Limit

The established occupational exposure limit (OEL) for Leflunomide is a crucial benchmark for
assessing and controlling workplace exposure.

Issuing L Time-Weighted
Compound L. Exposure Limit

Organization Average (TWA)
Leflunomide Sanofi 0.005 mg/m3 8-hour

This table summarizes the workplace exposure limit for Leflunomide.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount when handling Leflunomide. The
required level of protection depends on the nature of the handling procedure.

Routine Handling of Intact Tablets
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For routine handling of intact Leflunomide tablets, the following PPE is recommended:

PPE Type

Specification

Gloves

Single pair of suitable protective gloves (e.g.,

nitrile, neoprene, natural or butyl rubber).[1][2]

Eye Protection

Safety glasses.[2]

Lab Coat

Standard laboratory coat.

This table outlines the minimum PPE for handling intact Leflunomide tablets.

Handling of Compromised Tablets or Powder

When handling crushed, cut, or broken tablets, or the pure active pharmaceutical ingredient

(API), more stringent PPE is required to prevent dust inhalation and skin contact.

PPE Type Specification
Double gloves are recommended.[1] Materials
Gloves such as natural or butyl rubber, nitrile, neoprene,

or PVC are suggested.[2]

Eye Protection

Tightly fitting safety goggles or a face shield.[2]

Respiratory Protection

A NIOSH-approved respirator is necessary if not
handled in a ventilated control device.[1][2] For
quantities less than 1 kg, a half-facepiece air-
purifying respirator with a combination
particulate/organic vapor cartridge is
recommended. For quantities greater than 1 kg,
a Powered Air Purifying Respirator (PAPR) is
advised.

Protective Clothing

A protective gown or impervious suit is

recommended.[1][2]

© 2025 BenchChem. All rights reserved.

2/10 Tech Support


https://www.benchchem.com/product/b1674699?utm_src=pdf-body
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/leflunomide.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.benchchem.com/product/b1674699?utm_src=pdf-body
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/leflunomide.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/leflunomide.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/leflunomide.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

This table details the enhanced PPE required for handling non-intact Leflunomide or its
powder form.

Note on Glove Selection: Specific breakthrough times for Leflunomide with various glove
materials are not readily available. It is crucial to consult the glove manufacturer's specific
chemical resistance data. For handling hazardous drugs, gloves tested according to ASTM
D6978 are often recommended.

Experimental Protocols: Handling and Disposal

The following protocols provide step-by-step guidance for key laboratory operations involving
Leflunomide.

Safe Handling and Weighing Protocol

e Preparation:

o Ensure a designated area for handling Leflunomide is established, preferably within a
chemical fume hood or a ventilated balance safety enclosure.

o Assemble all necessary equipment and PPE before commencing work.
o Verify that the safety shower and eyewash station are accessible and operational.

e Donning PPE:

[¢]

Don a lab coat, followed by inner gloves.

[e]

If handling powder or compromised tablets, don a second pair of outer gloves.

o

Don eye protection (safety goggles).

[¢]

If required, perform a fit-check for the respirator before entering the handling area.
e Procedure:
o Handle Leflunomide in a manner that minimizes the generation of dust.

o If weighing the powder, use a ventilated balance enclosure.
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o Clean any spills immediately as per the spill cleanup protocol.

e Post-Handling:

[e]

Wipe down the work surface with an appropriate decontamination solution.

o

Remove outer gloves first, followed by the lab coat and inner gloves, turning them inside
out to contain any potential contamination.

o

Dispose of all contaminated disposable PPE as hazardous waste.

[¢]

Wash hands thoroughly with soap and water.[1]

Spill Cleanup Protocol

e Immediate Actions:
o Alert others in the vicinity and restrict access to the spill area.
o If the spill involves powder, avoid creating dust clouds.

e PPE:

o Don the appropriate PPE as outlined for handling compromised tablets or powder,
including respiratory protection.

e Containment and Cleanup:
o For liquid spills, contain the spill using absorbent pads or granules.
o For powder spills, gently cover with damp absorbent material to prevent aerosolization.[2]

o Collect the spilled material and absorbent using a scoop or other suitable tools and place it
into a labeled, sealed hazardous waste container.[2]

e Decontamination:

o Decontaminate the spill area. A common practice for hazardous drugs involves a three-
step process:
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1. Deactivation: Use an agent like 2% sodium hypochlorite solution, if compatible with the
surface.

2. Neutralization: Follow with a neutralizer such as sodium thiosulfate to prevent corrosion
of surfaces.

3. Cleaning: Clean the area with a detergent solution and then rinse with water.
o All materials used for decontamination should be disposed of as hazardous waste.

e Post-Cleanup:
o Properly doff and dispose of all PPE as hazardous waste.
o Wash hands thoroughly.

o Document the spill and the cleanup procedure.

Waste Disposal Plan

All Leflunomide waste, including contaminated PPE, spill cleanup materials, and unused
product, must be disposed of as hazardous waste.

Segregation and Collection:

o Collect all Leflunomide waste in clearly labeled, sealed, and leak-proof containers.

o Do not mix Leflunomide waste with other waste streams unless compatible.

Labeling:

o Label waste containers with "Hazardous Waste" and "Leflunomide." Include the date of
accumulation.

Storage:

o Store waste containers in a designated, secure area away from incompatible materials.

Disposal:
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o Arrange for disposal through a licensed hazardous waste contractor. Incineration is the
preferred method for cytotoxic and other hazardous drugs.[3]

o Follow all applicable local, regional, and national regulations for hazardous waste
disposal.[1]

Visual Guidance: Workflows and Logic

The following diagrams illustrate key procedural and decision-making workflows for handling
Leflunomide.
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Caption: A step-by-step workflow for the safe handling of Leflunomide in a laboratory setting.
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Start: Handling Leflunomide

Are tablets intact?

No

Compromised/Powder Handling

Double Gloves Yes

Routing Handling

Goggles/Face Shield Single Gloves
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Safety Glasses
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Caption: Decision-making logic for selecting appropriate PPE based on the form of
Leflunomide being handled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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